Cas no 1917307-25-5 (Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate)

• Product Name: Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate
• CAS No: 1917307-25-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 6788717
• PubChem ID: 121303213
• Update Time: 2025-06-09

Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS032960964
• methyl 2-((2-hydroxy-2-methylpropyl)carbamoyl)thiazole-4-carboxylate
• DB-142698
• methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate
• SCHEMBL17711318
• LRWYSBMHBAJCOX-UHFFFAOYSA-N
• 1917307-25-5
• Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate

• Inchi： 1S/C10H14N2O4S/c1-10(2,15)5-11-7(13)8-12-6(4-17-8)9(14)16-3/h4,15H,5H2,1-3H3,(H,11,13)
• InChI Key： LRWYSBMHBAJCOX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(NCC(C)(C)O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Additional information on Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate

Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1917307-25-5, commonly referred to as Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of thiazole, a heterocyclic aromatic compound, and its structure incorporates a methyl ester group and a hydroxypropylcarbamoyl substituent. These functional groups contribute to its unique chemical properties and potential applications in drug development and material science.

Recent studies have highlighted the thiazole ring as a versatile scaffold for designing bioactive molecules. The methyl ester group in this compound enhances its stability and solubility, making it suitable for various biological assays. Additionally, the hydroxypropylcarbamoyl substituent introduces hydrophilic properties, which can improve the compound's interaction with biological systems. This combination of structural features positions the compound as a promising candidate for further exploration in therapeutic applications.

One of the most notable advancements involving this compound is its potential role in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Furthermore, the compound has shown promise in anti-inflammatory and antioxidant activities, which are critical for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with target proteins. Molecular docking simulations have revealed that the thiazole ring can effectively bind to specific pockets on protein surfaces, suggesting its potential as a lead molecule for drug design. Moreover, quantum chemical calculations have elucidated the electronic properties of the compound, which are crucial for understanding its reactivity and stability under different conditions.

The environmental impact of this compound has also been a topic of interest. Preliminary toxicity studies indicate that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial applications. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, Methyl 2-(2-hydroxy-2-methylpropylcarbamoyl)thiazole-4-carboxylate represents a valuable addition to the arsenal of compounds being explored for their therapeutic and industrial applications. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, underscores its potential to contribute significantly to future innovations in chemistry and medicine.